Cas no 1050507-33-9 (2-bromo-1-(1-isocyanoethyl)-4-methoxybenzene)

• Product Name: 2-bromo-1-(1-isocyanoethyl)-4-methoxybenzene
• CAS No: 1050507-33-9
• MF: C₁₀H₁₀BrNO
• MW: 240.09650182724
• CID: 6076273
• PubChem ID: 3901701
• Update Time: 2025-07-24

2-bromo-1-(1-isocyanoethyl)-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(1-isocyanoethyl)-4-methoxybenzene
• 1050507-33-9
• EN300-1904153

• Inchi： 1S/C10H10BrNO/c1-7(12-2)9-5-4-8(13-3)6-10(9)11/h4-7H,1,3H3
• InChI Key： OWIPLABVVWQHIL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(C)[N+]#[C-])OC

Computed Properties

• Exact Mass: 238.99458g/mol
• Monoisotopic Mass: 238.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 13.6Ų

Additional information on 2-bromo-1-(1-isocyanoethyl)-4-methoxybenzene

Comprehensive Overview of 2-Bromo-1-(1-Isocyanoethyl)-4-Methoxybenzene (CAS 1050507-33-9)

2-Bromo-1-(1-isocyanoethyl)-4-methoxybenzene (CAS 1050507-33-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound, characterized by its unique isocyanide functional group and bromine substitution, serves as a versatile building block for the synthesis of complex molecules. Its molecular structure, which includes a methoxybenzene core, makes it particularly valuable for applications in drug discovery and advanced material development.

The growing interest in 2-bromo-1-(1-isocyanoethyl)-4-methoxybenzene can be attributed to its role in multicomponent reactions (MCRs), a hot topic in modern synthetic chemistry. Researchers are increasingly exploring MCRs due to their efficiency in constructing diverse molecular architectures with minimal steps. The isocyanoethyl moiety in this compound is pivotal for facilitating such reactions, making it a sought-after reagent in high-throughput screening and combinatorial chemistry. Additionally, its bromine substituent offers a handle for further functionalization via cross-coupling reactions, such as Suzuki or Heck couplings, which are widely used in pharmaceutical synthesis.

From an industrial perspective, CAS 1050507-33-9 is often discussed in the context of green chemistry and sustainable synthesis. With the global push toward environmentally friendly practices, chemists are leveraging compounds like this to develop catalytic processes that reduce waste and energy consumption. The methoxybenzene derivative’s stability under various conditions also makes it a candidate for flow chemistry applications, another trending area in process optimization. These attributes align with the increasing demand for eco-friendly reagents and atom-efficient transformations.

In the realm of drug discovery, 2-bromo-1-(1-isocyanoethyl)-4-methoxybenzene is frequently highlighted for its potential in constructing heterocyclic scaffolds. Heterocycles are the backbone of many FDA-approved drugs, and this compound’s reactivity enables the rapid assembly of such structures. Recent publications have emphasized its utility in generating bioactive molecules, particularly those targeting infectious diseases and metabolic disorders. This aligns with the surge in public interest around antimicrobial resistance and personalized medicine, topics dominating scientific and healthcare discussions.

Another notable application of this compound lies in material science, where its aromatic and electrophilic properties are exploited to design organic semiconductors and photocatalysts. With the rise of renewable energy technologies, researchers are investigating its derivatives for use in organic photovoltaics (OPVs) and light-emitting diodes (LEDs). The compound’s ability to undergo photoinduced electron transfer makes it a promising candidate for next-generation optoelectronic materials, a field experiencing exponential growth due to consumer demand for energy-efficient devices.

For those searching "synthesis of 2-bromo-1-(1-isocyanoethyl)-4-methoxybenzene" or "CAS 1050507-33-9 applications," it’s important to note that this compound’s synthesis typically involves palladium-catalyzed reactions or nucleophilic substitutions. Detailed protocols are available in peer-reviewed journals, emphasizing the need for precise control of reaction conditions to achieve high yields. Safety data sheets (SDS) should always be consulted to ensure proper handling, though the compound is not classified under hazardous categories when used as directed.

In summary, 2-bromo-1-(1-isocyanoethyl)-4-methoxybenzene (CAS 1050507-33-9) is a multifaceted compound with broad applicability across cutting-edge scientific disciplines. Its relevance to drug development, sustainable chemistry, and advanced materials ensures its continued prominence in research and industrial applications. As scientific inquiry evolves, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and technology.